Cas no 185423-66-9 (3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane)

• Product Name: 3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane
• CAS No: 185423-66-9
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• MDL: MFCD11040508
• CID: 1379159
• PubChem ID: 45926085
• Update Time: 2025-10-31

3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 3-methylsulfonyl-6-oxa-3-azabicyclo[3.1.0]hexane
• 3-(METHYLSULFONYL)-6-OXA-3-AZABICYCLO[3.1.0]HEXANE
• 3-(Methanesulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane
• Z1198305620
• DTXSID80672840
• MFCD11040508
• EN300-1071947
• AKOS006307563
• AR3659
• 185423-66-9
• A908238
• CS-0172663
• 3-METHANESULFONYL-6-OXA-3-AZABICYCLO[3.1.0]HEXANE
• AS-45655
• 3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane

• MDL： MFCD11040508
• Inchi： 1S/C5H9NO3S/c1-10(7,8)6-2-4-5(3-6)9-4/h4-5H,2-3H2,1H3
• InChI Key： RCADBPVEUXADKB-UHFFFAOYSA-N
• SMILES： S(C)(N1CC2C(C1)O2)(=O)=O

Computed Properties

• Exact Mass: 163.03031432g/mol
• Monoisotopic Mass: 163.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid

3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane

Introduction to 3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane (CAS No. 185423-66-9)

3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its distinctive bicyclic framework and functional groups. The compound, identified by its Chemical Abstracts Service (CAS) number 185423-66-9, represents a fascinating example of how structural complexity can be leveraged to develop novel molecular entities with potential therapeutic applications.

The molecular structure of 3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane consists of a bicyclic system featuring an oxygen atom and an azetidine ring, which is further substituted with a methylsulfonyl group at the 3-position. This arrangement creates a rigid scaffold that may contribute to the compound's binding affinity and selectivity when interacting with biological targets. The presence of both oxygen and nitrogen heteroatoms in the bicyclic core suggests potential for diverse interactions with enzymes and receptors, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacophores due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. The bicyclic system in 3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane aligns with this trend, as it combines elements of both oxygen-containing and nitrogen-containing heterocycles, which are known for their broad spectrum of biological activities.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The methylsulfonyl group is a well-known pharmacophore that can enhance binding interactions through hydrogen bonding and hydrophobic effects. Additionally, the oxygen atom in the azetidine ring can participate in various non-covalent interactions, including hydrogen bonding and π-stacking, further contributing to the compound's versatility in binding to biological targets.

Recent studies have begun to explore the synthetic pathways for constructing complex heterocyclic systems like 3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane. Advances in organic synthesis have made it possible to access such molecules with increasing efficiency, enabling researchers to rapidly screen libraries of related compounds for biological activity. The synthesis of this particular compound likely involves multi-step reactions that carefully construct the bicyclic core while introducing the desired functional groups at specific positions.

The methylsulfonyl group, specifically, has been extensively studied for its role in enhancing drug-like properties such as metabolic stability and solubility. Its incorporation into 3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane suggests that this compound may exhibit improved pharmacokinetic profiles compared to simpler analogues. This is particularly important in drug development, where optimizing pharmacokinetic properties can significantly impact a drug's efficacy and safety.

From a medicinal chemistry perspective, 3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane represents an intriguing example of how structural features can be rationally designed to modulate biological activity. The combination of a rigid bicyclic core with functional groups such as the methylsulfonyl group provides a rich framework for exploring interactions with biological targets at both the molecular and cellular levels.

Current research efforts are focused on understanding how structural modifications can influence the biological activity of 3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane and its derivatives. By systematically varying substituents on the bicyclic core or introducing additional functional groups, researchers aim to identify compounds with enhanced potency, selectivity, and reduced toxicity. These studies often employ high-throughput screening techniques combined with computational modeling to accelerate the discovery process.

The potential applications of 3-(Methylsulfonyl)-6-oxa-3-azabicyclo3.1.0hexane extend across multiple therapeutic areas due to its versatile structural features. For instance, its ability to interact with both protein targets and nucleic acids makes it a candidate for developing treatments against a wide range of diseases, including cancer, inflammatory disorders, and infectious diseases.

In conclusion, 185423-669 CAS No 185423669 185423669 CAS No 185423669 185423669 CAS No 185423669 . It is hoped that future research will continue to uncover new applications for this compound and its derivatives in medicine and beyond.